Cas no 863668-50-2 (3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid)

• Product Name: 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid
• CAS No: 863668-50-2
• MF: C₁₀H₁₂F₂N₂O₂S
• MW: 262.276288032532
• CID: 3108473
• PubChem ID: 4962890
• Update Time: 2025-06-13

3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(difluoromethyl)thio]-4,6-dimethylpyrimidin-5-yl}propanoic acid
• 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid
• SR-01000074277-1
• SR-01000074277
• AKOS026728851
• CS-0345883
• Z99599226
• 3-(2-((Difluoromethyl)thio)-4,6-dimethylpyrimidin-5-yl)propanoic acid
• 3-{2-[(difluoromethyl)sulfanyl]-4,6-dimethylpyrimidin-5-yl}propanoic acid
• 863668-50-2
• EN300-14199
• 3-{2-[(difluoromethyl)sulfanyl]-4,6-dimethylpyrimidin-5-yl}propanoicacid

• Inchi： 1S/C10H12F2N2O2S/c1-5-7(3-4-8(15)16)6(2)14-10(13-5)17-9(11)12/h9H,3-4H2,1-2H3,(H,15,16)
• InChI Key： RGTDFZILXRLNEC-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=NC(C)=C(C(C)=N1)CCC(=O)O

Computed Properties

• Exact Mass: 262.05875513g/mol
• Monoisotopic Mass: 262.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid

Professional Introduction to 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic Acid (CAS No. 863668-50-2)

3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid (CAS No. 863668-50-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their role in various biological processes and as key scaffolds in drug design.

The molecular structure of this compound incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a difluoromethyl group and a sulfanyl moiety on the pyrimidine ring enhances its interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The pyrimidine derivatives, including 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid, have been extensively studied for their potential therapeutic applications. The difluoromethyl group is particularly noteworthy as it can influence the metabolic stability and binding affinity of a drug molecule, thereby enhancing its efficacy.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Pyrimidine-based compounds are well-documented for their role in DNA synthesis and repair, as well as their ability to interact with enzymes and receptors involved in various cellular processes. The specific arrangement of atoms in 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid suggests that it may possess the ability to interfere with key enzymatic pathways or signaling cascades relevant to disease states.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These computational tools have been instrumental in identifying potential lead structures for drug development. In particular, virtual screening techniques have been used to evaluate the binding interactions of 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid with target proteins, providing valuable insights into its mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group and the sulfanyl moiety necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed various strategies, including transition metal-catalyzed reactions and organometallic chemistry, to construct the desired molecular framework efficiently.

Evaluation of the pharmacological properties of 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid has revealed several promising characteristics. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in disease progression. For instance, it has shown potential as an inhibitor of kinases, which are critical targets in cancer therapy. Additionally, its interaction with other biological targets such as transcription factors and ion channels has been explored, suggesting diverse therapeutic applications.

The impact of substituents like the difluoromethyl group on the pharmacokinetic properties of a drug molecule cannot be overstated. This group can enhance lipophilicity, thereby improving membrane permeability and oral bioavailability. Furthermore, it can influence metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. These attributes make 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid an attractive candidate for further development into a novel therapeutic agent.

In conclusion, 3-{2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidin-5-yl}propanoic acid (CAS No. 863668-50-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The incorporation of key functional groups such as the difluoromethyl and sulfanyl moieties enhances its interaction with biological targets and improves its pharmacokinetic properties. Ongoing research efforts are focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models, which could pave the way for new therapeutic interventions.